Cas no 66606-40-4 (4,4-dimethylcyclopentane-1,2-diol)

• Product Name: 4,4-dimethylcyclopentane-1,2-diol
• CAS No: 66606-40-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD10568550
• CID: 3185954
• PubChem ID: 279763
• Update Time: 2025-06-11

4,4-dimethylcyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-CYCLOPENTANEDIOL, 4,4-DIMETHYL-
• 4,4-dimethylcyclopentane-1,2-diol
• EN300-23015548
• 66606-40-4
• NSC-131030
• 70197-54-5
• NSC131030
• SY349649
• 4,4-dimethyl-1,2-cyclopentanediol
• DTXSID90299486
• MFCD10568550
• SCHEMBL2497485

• MDL： MFCD10568550
• Inchi： 1S/C7H14O2/c1-7(2)3-5(8)6(9)4-7/h5-6,8-9H,3-4H2,1-2H3
• InChI Key： KGUCQDAECKHULR-UHFFFAOYSA-N
• SMILES： OC1C(CC(C)(C)C1)O

Computed Properties

• Exact Mass: 130.099379685Da
• Monoisotopic Mass: 130.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 4,4-dimethylcyclopentane-1,2-diol

Introduction to 4,4-Dimethylcyclopentane-1,2-diol (CAS No. 66606-40-4)

4,4-Dimethylcyclopentane-1,2-diol (CAS No. 66606-40-4) is a cyclic diol compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its cyclopentane ring with two hydroxyl groups at the 1 and 2 positions and two methyl groups at the 4 position. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways and potential applications in drug development.

The molecular formula of 4,4-dimethylcyclopentane-1,2-diol is C₇H₁₄O₂, and its molecular weight is approximately 130.18 g/mol. The compound is typically a colorless or white crystalline solid at room temperature, with a melting point ranging from 75 to 78°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In recent years, the study of 4,4-dimethylcyclopentane-1,2-diol has expanded beyond its basic chemical properties to explore its potential biological activities and applications. One notable area of research involves its use as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several novel derivatives of 4,4-dimethylcyclopentane-1,2-diol, which exhibited potent anti-inflammatory and antioxidant properties. These derivatives were found to be effective in reducing inflammation in animal models of arthritis and showed promise as potential therapeutic agents for inflammatory diseases.

The versatility of 4,4-dimethylcyclopentane-1,2-diol as a synthetic intermediate is further highlighted by its use in the preparation of chiral compounds. Chirality plays a crucial role in pharmaceuticals, as many drugs are chiral molecules with one enantiomer being more active or having fewer side effects than the other. A recent study published in Tetrahedron Asymmetry demonstrated an efficient method for the enantioselective synthesis of chiral derivatives of 4,4-dimethylcyclopentane-1,2-diol. This method utilized a chiral catalyst to achieve high enantiomeric excess (ee) values, making it a valuable tool for the production of enantiopure compounds for drug development.

Beyond its use in pharmaceutical research, 4,4-dimethylcyclopentane-1,2-diol has also found applications in materials science. A study published in the Journal of Polymer Science Part A: Polymer Chemistry explored the use of this compound as a monomer for the synthesis of novel polymers with unique properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance materials such as coatings and adhesives.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and environmental fate of 4,4-dimethylcyclopentane-1,2-diol has shown that it can be effectively degraded by microorganisms under aerobic conditions. This finding suggests that the compound has a relatively low environmental impact compared to other synthetic intermediates.

In conclusion, 4,4-dimethylcyclopentane-1,2-diol (CAS No. 66606-40-4) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structure and chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.